Cas no 336879-99-3 (3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde)

3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde structure
336879-99-3 structure
Product Name:3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
CAS No:336879-99-3
MF:C14H10ClFO2
MW:264.679406642914
MDL:MFCD01590673
CID:92748
PubChem ID:701102
Update Time:2025-04-18

3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-((2-Chloro-6-fluorobenzyl)oxy)benzaldehyde
    • 3-[(2-Chloro-6-fluorobenzyl)oxy] benzenecarbaldehyde
    • 3-[(2-CHLORO-6-FLUOROBENZYL)OXY]BENZALDEHYDE
    • 3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde
    • 004757
    • 3-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde(SALTDATA: FREE)
    • AC1LDTEH
    • ACMC-1AFQP
    • AG-205
    • CBMicro_036459
    • CTK4H1073
    • MolPort-000-889-754
    • ZERO
    • Benzaldehyde, 3-[(2-chloro-6-fluorophenyl)methoxy]-
    • 3-(2-Chloro-6-fluorobenzyloxy)benzaldehyde
    • MFCD01590673
    • 336879-99-3
    • AG-205/12378001
    • 4X-0721
    • CS-0312618
    • J-510373
    • DTXSID50351478
    • 3-[(2-chloro-6-fluorobenzyl)oxy]benzaldehyde, AldrichCPR
    • SCHEMBL2362378
    • 3-[(2-chloro-6-fluorobenzyl)oxy]benzenecarbaldehyde
    • Cambridge id 5899062
    • BIM-0036224.P001
    • FT-0750118
    • AKOS000287188
    • EN300-1189053
    • Z26383741
    • 3-{[(2-Chloro-6-fluorophenyl)methyl]oxy}benzaldehyde
    • ALBB-001283
    • 3-[(2-Chloro-6-fluoro-phenyl)methoxy]benzaldehyde
    • BBL016415
    • DB-028164
    • STK422093
    • MDL： MFCD01590673
    • Inchi： 1S/C14H10ClFO2/c15-13-5-2-6-14(16)12(13)9-18-11-4-1-3-10(7-11)8-17/h1-8H,9H2
    • InChI Key： MOKRNGGWFAYLOD-UHFFFAOYSA-N
    • SMILES： ClC1C=CC=C(C=1COC1C=CC=C(C=O)C=1)F

Computed Properties

  • Exact Mass: 264.03500
  • Monoisotopic Mass: 264.0353354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Color/Form: powder
  • Density: 1.3±0.1 g/cm3
  • Melting Point: 75-77°C
  • Boiling Point: 381.8±32.0 °C at 760 mmHg
  • Flash Point: 158.0±14.3 °C
  • Refractive Index: 1.599
  • PSA: 26.30000
  • LogP: 3.87060
  • Solubility: Not determined
  • Sensitiveness: Air & Moisture Sensitive
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Security Information

3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Customs Data

  • HS CODE：2913000090
  • Customs Data：

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

3-[(2-chloro-6-fluorophenyl)methoxy]benzaldehyde Pricemore >>

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Alichem
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3-((2-Chloro-6-fluorobenzyl)oxy)benzaldehyde
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Apollo Scientific
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abcr
AB220602-1 g
3-[(2-Chloro-6-fluorobenzyl)oxy]benzaldehyde; 95%
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 €85.80 2022-06-11
abcr
AB220602-5 g
3-[(2-Chloro-6-fluorobenzyl)oxy]benzaldehyde; 95%
 336879-99-3
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 €207.20 2023-01-27
eNovation Chemicals LLC
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3-[(2-CHLORO-6-FLUOROBENZYL)OXY]BENZALDEHYDE
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TRC
C369023-50mg
3-[(2-Chloro-6-fluorobenzyl)oxy]benzaldehyde
 336879-99-3
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 $ 50.00 2022-04-01
TRC
C369023-100mg
3-[(2-Chloro-6-fluorobenzyl)oxy]benzaldehyde
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TRC
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